Cas no 307529-02-8 (6-Bromo-4-hydrazinylquinazoline)

• Product Name: 6-Bromo-4-hydrazinylquinazoline
• CAS No: 307529-02-8
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD02332329
• CID: 829902
• Update Time: 2026-04-29

6-Bromo-4-hydrazinylquinazoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-hydrazinylquinazoline
• (6-bromoquinazolin-4-yl)hydrazine
• 6-bromoquinazoline-4-ylhydrazine
• AC1LE1US
• CTK7F1852
• F3097-0792
• MolPort-000-660-260
• SureCN4354970

• MDL： MFCD02332329
• Inchi： InChI=1S/C8H7BrN4/c9-5-1-2-7-6(3-5)8(13-10)12-4-11-7/h1-4H,10H2,(H,11,12,13)
• InChI Key： ITBSQIOBRKNMSJ-UHFFFAOYSA-N
• SMILES： NNC1=NC=NC2=CC=C(Br)C=C12

Computed Properties

• Exact Mass: 237.98551
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 62.77

6-Bromo-4-hydrazinylquinazoline Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-Bromo-4-hydrazinylquinazoline

6-Bromo-4-hydrazinylquinazoline: A Comprehensive Overview

6-Bromo-4-hydrazinylquinazoline, also known by its CAS number 307529-02-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazolines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of 6-Bromo-4-hydrazinylquinazoline consists of a quinazoline ring system substituted with a bromine atom at position 6 and a hydrazine group at position 4, making it a unique derivative with potential biological activity.

The synthesis of 6-Bromo-4-hydrazinylquinazoline involves multi-step chemical reactions, often starting from basic precursors such as o-phenylenediamine or related compounds. The introduction of the bromine substituent and the hydrazine group requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

One of the most promising applications of 6-Bromo-4-hydrazinylquinazoline lies in its potential as an antitumor agent. Several studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves interference with key cellular processes such as DNA replication, protein synthesis, and apoptosis regulation. Notably, recent research has highlighted its ability to modulate specific signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells.

In addition to its antitumor properties, 6-Bromo-4-hydrazinylquinazoline has shown potential in antimicrobial applications. Studies have indicated that this compound possesses potent activity against a range of bacterial and fungal pathogens. Its ability to inhibit bacterial biofilm formation is particularly noteworthy, as biofilms are a major factor in chronic infections and antibiotic resistance. The exact mode of action is still under investigation, but it is believed to involve disruption of microbial cell membranes and interference with essential metabolic pathways.

The structural versatility of 6-Bromo-4-hydrazinylquinazoline also makes it a valuable tool in medicinal chemistry for the development of novel drug candidates. Researchers have explored various strategies to enhance its pharmacokinetic properties, such as improving solubility and bioavailability. For instance, recent studies have focused on the synthesis of prodrugs or delivery systems that can target specific tissues or organs, thereby minimizing systemic toxicity and maximizing therapeutic efficacy.

Beyond its therapeutic applications, 6-Bromo-4-hydrazinylquinazoline has also found utility in diagnostic imaging. Its unique electronic properties make it a candidate for use in fluorescence-based assays or as a contrast agent in imaging techniques such as magnetic resonance imaging (MRI). Ongoing research aims to optimize its imaging capabilities by modifying its chemical structure to improve sensitivity and specificity.

In conclusion, 6-Bromo-4-hydrazinylquinazoline, CAS number 307529-02-8, represents a versatile compound with diverse applications in medicine and biotechnology. Its antitumor, antimicrobial, and diagnostic properties make it an exciting area of focus for researchers worldwide. As advancements in synthetic chemistry and drug delivery continue to evolve, the potential for this compound to contribute significantly to human health is immense.